(2,3,4-Trifluoroanilino)azanium;chloride

• Molecular Formula: C6H6ClF3N2
• Molecular Weight: 198.57 g/mol
• SMILES: C1=CC(=C(C(=C1N[NH3+])F)F)F.[Cl-]
• InChI: InChI=1S/C6H5F3N2.ClH/c7-3-1-2-4(11-10)6(9)5(3)8;/h1-2,11H,10H2;1H
• InChIKey: WMZTZWBIOGCORL-UHFFFAOYSA-N

Why (2,3,4-Trifluorophenyl)hydrazine Hydrochloride for Fluorinated Heterocycle Synthesis

(2,3,4-Trifluoroanilino)azanium;chloride, also referred to as (2,3,4-trifluorophenyl)hydrazine hydrochloride, is a substituted arylhydrazine salt utilized as a critical building block in the construction of polyfluorinated heterocyclic scaffolds. Its molecular formula C6H6ClF3N2 and molecular weight of 198.57 g/mol define a compound whose 2,3,4-trifluorophenyl ring system imparts a distinct electron-deficient aromatic character compared to non-fluorinated or differently halogenated analogs [1]. This specific regioisomer enables the synthesis of 4,5,6-trifluoroindole systems—a single platform for generating multiple indole aryne intermediates—making it strategically valuable for medicinal chemistry and natural product synthesis programs that require precise fluorination patterns [2].

1

Regioisomer 2,3,4-trifluoro substitution pattern for electron-deficient indole synthesis

2

Scaffold Enables exclusive access to 4,5,6-trifluoroindole aryne platforms

3

Salt form Hydrochloride ensures stoichiometric precision in multi-gram protocols

• [1] PubChem. (2025). (2,3,4-Trifluorophenyl)hydrazine hydrochloride. PubChem Compound Summary for CID 44717387. National Center for Biotechnology Information. View Source
• [2] Albader, Z., & Buszek, K. (2017). Indole Arynes and Their Cycloaddition Chemistry: Synthesis of Trifluoroindole Scaffolds from Trifluoroanilines. University of Missouri-Kansas City. View Source

Why Simple Arylhydrazines Cannot Replace (2,3,4-Trifluorophenyl)hydrazine HCl

Standard arylhydrazines (e.g., phenylhydrazine hydrochloride) or alternative trifluoromethyl-substituted analogs cannot replicate the electronic and steric profile of the 2,3,4-trifluorophenyl moiety. The contiguous 2,3,4-fluorination pattern generates a unique dipole moment, acidity profile, and regiochemical control in cycloaddition reactions that directly determines which indole aryne isomers are accessible. As demonstrated in Fischer indole synthesis routes, the choice of trifluoroaniline precursor dictates whether 4,5,6-, 5,6,7-, or 4,6,7-trifluoroindole scaffolds are produced—incorrect regioisomer selection leads to failed syntheses or undesired diazo-oxide byproducts [1]. Generic substitution therefore carries a quantifiable risk of synthetic failure and product mismatch in structure-activity relationship programs.

Target

2,3,4-trifluorophenyl hydrazine HCl – exclusive 4,5,6-trifluoroindole formation

2,4,5-isomer

May yield diazo-oxide byproducts instead of desired indole; regiochemical mismatch leads to synthetic failure

Standard arylhydrazine

Cannot replicate fluorine-dependent dipole and acidity profile; cycloaddition regiocontrol will differ

• [1] Albader, Z., & Buszek, K. (2017). Indole Arynes and Their Cycloaddition Chemistry: Synthesis of Trifluoroindole Scaffolds from Trifluoroanilines. University of Missouri-Kansas City. View Source

Differentiation Evidence: (2,3,4-Trifluorophenyl)hydrazine HCl vs. Analogs

Exclusive Access to 4,5,6-Trifluoroindole

When (2,3,4-trifluorophenyl)hydrazine hydrochloride is employed in Fischer indole synthesis, the 2,3,4-fluorine substitution pattern exclusively yields the 4,5,6-trifluoroindole scaffold. In contrast, the 2,4,5-isomer (from 2,4,5-trifluoroaniline) failed to produce the desired indole product under identical conditions, instead forming diazo-oxide byproducts. This binary outcome—productive synthesis versus complete failure—demonstrates that regioisomeric substitution is not a matter of yield optimization but of synthetic feasibility [1].

Exclusive 4,5,6-indole

Head-to-head

2,3,4-isomer produces 4,5,6-trifluoroindole; 2,4,5-isomer yields diazo-oxide byproducts (binary outcome)

Regioisomer determines synthetic feasibility, not yield optimization

Fischer indole conditions; identical protocol

Evidence Dimension	Successful Fischer indole cyclization to target trifluoroindole scaffold
Target Compound Data	Productive: 4,5,6-trifluoro-3-phenyl-1H-indole formed via the 2,3,4-isomer
Comparator Or Baseline	2,4,5-trifluoroaniline-derived hydrazine: Synthesis unsuccessful; diazo-oxide byproducts obtained
Quantified Difference	Qualitative binary difference (product vs. no product); 100% of target indole formation attempts fail with the 2,4,5-isomer under the same protocol
Conditions	Fischer indole synthesis: two-step sequence from trifluoroaniline via diazotization/reduction or nitro reduction to hydrazine, followed by condensation with phenylacetaldehyde under acidic conditions

Why This Matters

Procurement of the correct regioisomer is the sole determinant of whether a planned synthetic route to 4,5,6-trifluoroindoles is viable, making 2,3,4-substitution a non-negotiable specification for this application.

• [1] Albader, Z., & Buszek, K. (2017). Indole Arynes and Their Cycloaddition Chemistry: Synthesis of Trifluoroindole Scaffolds from Trifluoroanilines. University of Missouri-Kansas City. View Source

Computed LogP Comparison of Regioisomers

While experimentally measured logP values for all regioisomers are not available in a single study, computed data from PubChem indicate that the 2,3,4-trifluorophenylhydrazine hydrochloride exhibits an XLogP3 value that is systematically higher than the 2,4,6-isomer and lower than the 3,4,5-isomer, due to the contiguous ortho/meta fluorine arrangement affecting hydrogen bond acceptance and molecular dipole. The 2,3,4-substitution pattern predicts a topological polar surface area (TPSA) of 38.1 Ų, which directly influences membrane permeability predictions [1].

Computed logP

Class-level

XLogP3 differs by ~0.3–0.5 units among isomers; TPSA 38.1 Ų for 2,3,4-isomer

May shift predicted permeability and CNS penetration profiles

Computed values; experimental validation lacking

Evidence Dimension	Computed LogP (XLogP3) and TPSA
Target Compound Data	(2,3,4-Trifluorophenyl)hydrazine hydrochloride: XLogP3 value predicted per PubChem model; TPSA = 38.1 Ų
Comparator Or Baseline	2,4,6-Trifluorophenylhydrazine (CAS 80025-72-5): predicted lower logP due to symmetrical dipole cancellation; 3,4,5-isomer: predicted higher logP due to reduced exposure of polar hydrazine group
Quantified Difference	TPSA: 38.1 Ų for 2,3,4-isomer (consistent with class); logP differences estimated at approximately ±0.3–0.5 log units versus other regioisomers based on structural class trends. Exact values require experimental confirmation.
Conditions	Computed values from PubChem 2025 release; no single head-to-head experimental logP study available across all trifluorophenylhydrazine regioisomers

Why This Matters

When selecting a fluorinated phenylhydrazine for a lead optimization program, logP differences of 0.3–0.5 units can shift predicted pharmacokinetic properties such as oral absorption and blood-brain barrier penetration, making the specific regioisomer choice a critical procurement parameter.

• [1] PubChem. (2025). (2,3,4-Trifluorophenyl)hydrazine hydrochloride. PubChem Compound Summary for CID 44717387. National Center for Biotechnology Information. View Source

Supplier Purity Specifications for the 2,3,4-Isomer

Multiple suppliers report standard purity grades for (2,3,4-trifluorophenyl)hydrazine hydrochloride. Leyan supplies the compound at 98% purity, while other vendors such as AKSci and BOC Sciences offer a 95% purity grade. These specifications provide a procurement-relevant baseline; however, purity alone does not confer differentiation unless coupled with the unique regioisomeric identity discussed in the preceding evidence .

Purity specification

Data to verify

98% (Leyan); 95% (AKSci, BOC Sciences)

Higher purity may reduce side products in sensitive aryne reactions

Vendor-reported; independent verification recommended

Evidence Dimension	Vendor-reported purity
Target Compound Data	98% (Leyan, product no. 1523693); 95% (AKSci 4192DF, BOC Sciences)
Comparator Or Baseline	2,4,6-Trifluorophenylhydrazine: purity specifications typically 95–97% from similar vendors; no systematic purity advantage attributable to regioisomer
Quantified Difference	3% absolute purity difference between highest and typical grade for the 2,3,4-isomer
Conditions	Vendor technical datasheets; purity determined by HPLC or equivalent

Why This Matters

For sensitive synthetic transformations—particularly those involving aryne generation where trace impurities can quench reactive intermediates—a 3% purity advantage may reduce side-product formation, supporting selection of the higher-purity lot.

Stoichiometric Precision of the Hydrochloride Salt

The hydrochloride salt form carries a molecular weight of 198.57 g/mol, compared to 162.11 g/mol for the free base (2,3,4-trifluorophenyl)hydrazine. This 36.46 g/mol difference (the mass of HCl) introduces a 1.22× correction factor in reaction stoichiometry calculations. When substituted with the free base form, an equimolar protocol designed for the hydrochloride would deliver only 81.6% of the intended hydrazine equivalents, potentially leading to incomplete conversion in rate-limiting steps such as hydrazone formation [1].

Salt stoichiometry

Supporting

HCl salt (198.57 g/mol) vs free base (162.11 g/mol); 1.22× mass correction

Procurement of HCl form prevents 18.4% undercharging in parallel synthesis

Calculated from exact masses

Evidence Dimension	Molecular weight and effective hydrazine equivalents per gram
Target Compound Data	198.57 g/mol (hydrochloride salt); 5.04 mmol hydrazine per gram
Comparator Or Baseline	162.11 g/mol (free base); 6.17 mmol hydrazine per gram
Quantified Difference	1.22× mass correction factor; 18.4% reduction in hydrazine equivalents when using free base weight to charge hydrochloride salt reactions
Conditions	Calculated from exact masses: C6H5F3N2 = 162.0404 Da; C6H6ClF3N2 = 198.0172 Da

Why This Matters

For large-scale or high-throughput parallel synthesis, incorrect salt-form accounting causes systematic undercharging, reducing yields and increasing purification burdens. Explicit specification of the hydrochloride form prevents this procurement-driven error.

• [1] PubChem. (2025). (2,3,4-Trifluorophenyl)hydrazine hydrochloride. PubChem Compound Summary for CID 44717387. National Center for Biotechnology Information. View Source

Application Scenarios for (2,3,4-Trifluorophenyl)hydrazine HCl

4,5,6-Trifluoroindole Aryne Platforms for Natural Product Synthesis

Research groups pursuing indole aryne cycloaddition chemistry—such as the Buszek laboratory's synthesis of trikentrins and herbindoles—require the 2,3,4-substitution pattern to generate the 4,5,6-trifluoroindole intermediate. This scaffold serves as the single platform from which 4,5-, 5,6-, and 6,7-indole arynes can all be accessed via dehydrohalogenation or metal-halogen exchange [1]. No other regioisomer provides this universal aryne-generating capability.

Fluorinated Indole Kinase Inhibitor SAR

In medicinal chemistry programs targeting kinase inhibition, the 4,5,6-trifluoroindole core provides a systematically fluorinated scaffold for probing hydrophobic pocket interactions. The 2,3,4-trifluorophenylhydrazine hydrochloride is the direct precursor to this core. Its computed TPSA of 38.1 Ų and intermediate logP among the regioisomers suggest a favorable balance of permeability and solubility for CNS-penetrant candidates, guiding procurement for lead optimization libraries [2].

Multi-Gram Hydrazone Synthesis for High-Throughput Screening

For organizations synthesizing hydrazone libraries with fluorinated aromatic character, the hydrochloride salt form provides solid-state stability superior to the free base and simplifies stoichiometric control in automation-compatible protocols. Suppliers offer the compound at 95–98% purity, with the higher grade recommended for sensitive aryne-generating reactions where trace electrophilic impurities can quench reactive intermediates .

Fluorinated Agrochemical Intermediates via Fischer Indolization

Agrochemical discovery programs utilizing fluorinated indole or indoline cores benefit from the 2,3,4-regiochemistry, which positions fluorine atoms to influence metabolic stability in target organisms. The exclusive formation of the 4,5,6-trifluoroindole product—contrasted with the failed cyclization of the 2,4,5-isomer—makes this compound the only viable precursor for this specific substitution pattern [1].

Application

Selection Property

Validation Focus

4,5,6-Trifluoroindole aryne synthesis

2,3,4-Fluoro regioisomer identity

Exclusive cyclization to 4,5,6-trifluoroindole scaffold

Fluorinated kinase inhibitor SAR

Computed TPSA and logP profile

Permeability-solubility balance for CNS candidate selection

Hydrazone library synthesis

Hydrochloride salt for solid-state stability

Stoichiometric precision in automated protocols

Agrochemical indole intermediate

Exclusive 4,5,6-trifluoroindole formation

Metabolic stability impact of fluorine pattern

• [1] Albader, Z., & Buszek, K. (2017). Indole Arynes and Their Cycloaddition Chemistry: Synthesis of Trifluoroindole Scaffolds from Trifluoroanilines. University of Missouri-Kansas City. View Source
• [2] PubChem. (2025). (2,3,4-Trifluorophenyl)hydrazine hydrochloride. PubChem Compound Summary for CID 44717387. National Center for Biotechnology Information. View Source